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Compound of Interest

Compound Name: Antimony trifluoride

Cat. No.: B1265598 Get Quote

The safe and compliant disposal of antimony trifluoride is a critical aspect of laboratory safety

and environmental responsibility. Antimony and its compounds are classified as hazardous,

necessitating strict adherence to disposal protocols to mitigate risks to human health and the

environment.[1] This guide provides essential procedural information for researchers,

scientists, and drug development professionals on the proper handling and disposal of

antimony trifluoride waste.

Immediate Safety and Hazard Information
Antimony trifluoride is a toxic and corrosive substance.[2] It is toxic if swallowed, inhaled, or

in contact with skin.[2] Symptoms of exposure can resemble those of lead and arsenic

poisoning.[2] The substance itself is non-combustible but may decompose upon heating to

produce corrosive and toxic fumes, including hydrogen fluoride and antimony oxide.[2][3][4] It

may also react violently with water.[5]

Exposure Limits:

Regulatory Body Standard Limit Substance

OSHA
Permissible Exposure

Limit (8-Hour TWA)[2]
0.5 mg/m³

Antimony and

compounds (as Sb)

Personal Protective Equipment (PPE)
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Before handling antimony trifluoride in any capacity, including for disposal, ensure the

following PPE is worn:

Hand Protection: Inspect gloves prior to use and handle with appropriate gloves.[6][7]

Eye/Face Protection: Use safety glasses and a face shield approved under government

standards such as NIOSH (US) or EN 166 (EU).[3][7]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[8] For spills or

significant handling, full protective clothing may be necessary.[9]

Respiratory Protection: In case of dust formation or inadequate ventilation, wear a suitable

respirator.[3]

Spill Response Protocol
In the event of an antimony trifluoride spill, follow these steps immediately:

Evacuate: Clear the area of all personnel not equipped with appropriate PPE.[3][5]

Ventilate: Ensure the area is well-ventilated.[5]

Containment: Prevent the spill from entering drains or water courses.[3][10]

Cleanup:

Do NOT use water.[5]

Collect the powdered material using a method that avoids dust formation. A vacuum with a

HEPA filter is recommended over dry sweeping.[5][11]

For small quantities, you can also sweep up and shovel the material.[3]

Package Waste: Place the collected material into a suitable, closed, and clearly labeled

container for disposal.[3][5]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal Workflow
The following diagram outlines the procedural workflow for the proper disposal of antimony
trifluoride waste.

Caption: Workflow for the safe disposal of Antimony Trifluoride waste.

Detailed Disposal Methodology
The primary and recommended method for the disposal of antimony trifluoride is through a

licensed professional waste disposal company.[2][3] The material should be prepared for

disposal as follows:

1. Waste Identification and Segregation:

All waste containing antimony trifluoride must be treated as hazardous waste.[1][5]

To minimize disposal costs, segregate concentrated waste (e.g., stock solutions) from

materials with trace contamination (e.g., contaminated gloves, weighing paper).[8]

Keep antimony waste separate from other heavy metal wastes like lead and mercury.[8]

2. Waste Collection and Containerization:

Collect all antimony trifluoride waste in suitable, closed containers.[3] Screw-cap

containers are recommended for liquid waste.[8]

Ensure containers are leak-proof and compatible with the chemical. Do not use containers

that can be corroded by acidic byproducts.

Do not overfill containers; a maximum of 90% capacity is a common guideline.[12]

Contaminated packaging should be disposed of as unused product.[2][3]

3. Labeling and Storage:

All waste containers must be clearly labeled as "Hazardous Waste" and identify the contents

(i.e., "Antimony Trifluoride").[13]
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Store sealed containers in a designated, well-ventilated, and secure hazardous waste

storage area.[11][14]

Store away from incompatible materials such as water, strong acids, and oxidizing agents.[5]

Adhere to local and federal regulations regarding the maximum storage time for hazardous

waste (e.g., 90 days).[13]

4. Final Disposal Procedure:

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[2]

[3]

The standard disposal method involves dissolving or mixing the material with a combustible

solvent, followed by incineration in a chemical incinerator equipped with an afterburner and

scrubber.[2][3][7]

For specific guidance and regulations, consult your state's Department of Environmental

Protection (DEP) or the regional office of the Environmental Protection Agency (EPA).[5] Do

not discharge any antimony-containing waste into drains or the environment.[3][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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